Cas no 108941-08-8 ((2E)-3-phenyl-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide)

• Product Name: (2E)-3-phenyl-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide
• CAS No: 108941-08-8
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 5822717
• PubChem ID: 5755106
• Update Time: 2025-06-18

(2E)-3-phenyl-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[1-[[(1-methylethyl)amino]carbonyl]-2-phenylethenyl]-
• (2E)-3-phenyl-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide
• SR-01000315896-1
• 108941-08-8
• (E)-N-(3-(isopropylamino)-3-oxo-1-phenylprop-1-en-2-yl)benzamide
• N-[(E)-3-oxo-1-phenyl-3-(propan-2-ylamino)prop-1-en-2-yl]benzamide
• F0095-1946
• SR-01000315896
• AKOS000523799

• Inchi： 1S/C19H20N2O2/c1-14(2)20-19(23)17(13-15-9-5-3-6-10-15)21-18(22)16-11-7-4-8-12-16/h3-14H,1-2H3,(H,20,23)(H,21,22)
• InChI Key： RQALHBHAZNIXQL-UHFFFAOYSA-N
• SMILES： C(NC(C(NC(C)C)=O)=CC1=CC=CC=C1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 308.152477885g/mol
• Monoisotopic Mass: 308.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.138±0.06 g/cm3(Predicted)
• Melting Point: 164-166 °C
• Boiling Point: 581.4±50.0 °C(Predicted)
• pka: 11.56±0.46(Predicted)

Additional information on (2E)-3-phenyl-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide

Professional Introduction to Compound with CAS No. 108941-08-8 and Product Name: (2E)-3-phenyl-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide

Compound with the CAS number 108941-08-8 and the product name (2E)-3-phenyl-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups within its framework suggests a multifaceted role in biological interactions, making it a subject of intense research interest.

The molecular structure of (2E)-3-phenyl-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide encompasses several key features that contribute to its pharmacological relevance. The presence of a phenyl group at the 3-position and another phenyl group attached to an amide moiety at the 2-position introduces hydrophobic interactions, which are crucial for binding to biological targets. Additionally, the propenamide backbone provides a flexible scaffold that can be modulated to enhance binding affinity and selectivity. These structural attributes make the compound a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of amide-based compounds in the development of novel therapeutics. The amide group in (2E)-3-phenyl-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide serves as a key pharmacophore, enabling interactions with various biological receptors and enzymes. This has led to investigations into its potential role in modulating pathways associated with inflammation, pain, and neurodegeneration. The compound's ability to engage with multiple targets underscores its versatility and therapeutic potential.

In the realm of drug design, the synthesis and optimization of such complex molecules are critical steps. The synthesis of (2E)-3-phenyl-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide involves multi-step organic transformations, each requiring precise control to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it feasible to produce larger quantities for preclinical studies. This progress is particularly significant as it accelerates the transition from laboratory-scale research to industrial applications.

The pharmacokinetic properties of (2E)-3-phenyl-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its suitability as a drug candidate. Preliminary studies suggest that the compound exhibits favorable pharmacokinetic profiles, including reasonable bioavailability and metabolic stability. These characteristics are crucial for ensuring that the compound reaches therapeutic levels in vivo and remains active long enough to exert its desired effects.

Computational modeling has played a pivotal role in elucidating the interactions between (2E)-3-phenyl-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide and its biological targets. Molecular docking simulations have been used to predict binding affinities and identify key residues involved in receptor interactions. These computational approaches complement experimental data, providing insights into the compound's mechanism of action and helping to guide further structural modifications. The integration of computational methods with experimental techniques has significantly enhanced the efficiency of drug discovery efforts.

The therapeutic potential of (2E)-3-phenyl-2-(phenylformamido)-N-(propan-2-yl)prop-2-enamide has been explored in several preclinical models. Initial studies have demonstrated its efficacy in modulating inflammatory responses and pain perception, suggesting potential applications in treating conditions such as arthritis and neuropathic pain. Additionally, research has indicated that this compound may have neuroprotective properties, making it a candidate for investigating therapies against neurodegenerative diseases like Alzheimer's and Parkinson's. These findings highlight the broad therapeutic scope of this molecule.

As research progresses, the development of novel synthetic routes and optimization strategies will continue to refine the production of (2E)-3-phenyl-2-(phenylformamido)-N-(propan-2-y1)propenamide. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are poised to unlock the full potential of this compound and develop innovative treatments for a wide range of diseases.

The future directions for research on (108941088) include exploring its interactions with additional biological targets and assessing its safety profile through rigorous toxicological studies. Furthermore, investigating combination therapies involving this compound with other drugs may yield synergistic effects that enhance therapeutic outcomes. As our understanding of molecular mechanisms continues to evolve, compounds like (108941088) will play an increasingly important role in shaping the future of medicine.